molecular formula C11H13ClF3N3O B10962843 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(pyrrolidin-1-yl)ethanone

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(pyrrolidin-1-yl)ethanone

Cat. No.: B10962843
M. Wt: 295.69 g/mol
InChI Key: FHTOLMPJCKLWFH-UHFFFAOYSA-N
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Description

2-[4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(1-pyrrolidinyl)-1-ethanone is a synthetic organic compound characterized by its unique structure, which includes a pyrazole ring substituted with chloro, methyl, and trifluoromethyl groups, and an ethanone moiety attached to a pyrrolidinyl group

Properties

Molecular Formula

C11H13ClF3N3O

Molecular Weight

295.69 g/mol

IUPAC Name

2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-1-pyrrolidin-1-ylethanone

InChI

InChI=1S/C11H13ClF3N3O/c1-7-9(12)10(11(13,14)15)16-18(7)6-8(19)17-4-2-3-5-17/h2-6H2,1H3

InChI Key

FHTOLMPJCKLWFH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NN1CC(=O)N2CCCC2)C(F)(F)F)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(1-pyrrolidinyl)-1-ethanone typically involves multi-step reactions starting from readily available precursors. One common route includes the following steps:

    Formation of the pyrazole ring: This can be achieved by reacting 4-chloro-3-methyl-1H-pyrazole with trifluoromethylating agents under controlled conditions.

    Introduction of the ethanone moiety: The pyrazole intermediate is then reacted with an appropriate acylating agent to introduce the ethanone group.

    Attachment of the pyrrolidinyl group: Finally, the ethanone intermediate is reacted with pyrrolidine under suitable conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(1-pyrrolidinyl)-1-ethanone can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

    Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

    Oxidation: Formation of corresponding carboxylic acids or ketones.

    Reduction: Formation of alcohols or amines.

    Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

2-[4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(1-pyrrolidinyl)-1-ethanone has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

    Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

    Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(1-pyrrolidinyl)-1-ethanone involves its interaction with specific molecular targets. The compound may act by inhibiting enzymes or receptors involved in biological pathways, leading to its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

    1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol: Similar pyrazole structure with trifluoromethyl substitution.

    4-Chloro-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid: Similar chloro and pyrazole structure.

    1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-1-ethanol: Similar pyrazole structure with chloro and trifluoromethyl groups.

Uniqueness

2-[4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-(1-pyrrolidinyl)-1-ethanone is unique due to the combination of its pyrazole ring with chloro, methyl, and trifluoromethyl substitutions, along with the ethanone and pyrrolidinyl groups. This unique structure imparts specific chemical and biological properties that differentiate it from other similar compounds.

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